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Compound of Interest

Compound Name: Hexaconazole

Cat. No.: B1673136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, chemical properties,

and mechanism of action of hexaconazole, a broad-spectrum systemic triazole fungicide. The

information is intended for researchers, scientists, and professionals involved in drug

development and agrochemical research.

Chemical Properties of Hexaconazole
Hexaconazole is a white crystalline solid with the chemical formula C₁₄H₁₇Cl₂N₃O.[1] It is a

member of the triazole class of fungicides, characterized by a 1,2,4-triazole ring structure. Key

chemical and physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₄H₁₇Cl₂N₃O [1]

Molar Mass 314.21 g/mol [1]

Appearance White crystalline solid [1]

Melting Point 111 °C [1][2]

Water Solubility 17 - 18 mg/L (at 20 °C) [3][4][5]

Solubility in Organic Solvents

(g/L at 20 °C)

Methanol: 246, Acetone: 164,

Toluene: 59, Dichloromethane:

336, Ethyl Acetate: 120,

Hexane: <1 - 0.8

[3][4]

Vapor Pressure 2 x 10⁻⁸ Pa (at 20 °C) [4]

pKa 2.3 (at 25 °C) [4]

Octanol/Water Partition

Coefficient (log Kow)
3.9 (at 20 °C) [4]

Stability

Stable to hydrolysis and

photolysis in water. Stable for

at least 6 years at ambient

temperature. Avoid reaction

with oxidizing agents.

[2][3]

Synthesis of Hexaconazole
The synthesis of hexaconazole can be achieved through various routes. A common industrial

method involves a multi-step process starting from 1-(2,4-dichlorophenyl)-1-pentanone. This

pathway is outlined below.
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1-(2,4-dichlorophenyl)-1-pentanone

1-(2,4-dichlorophenyl)-1-pentene

Step 1

Epoxidation Intermediate

Step 2

Hexaconazole

Step 3

Methylene triphenylphosphine
(Wittig Reaction)

Epoxidation Reagent
(e.g., m-CPBA)

Transition Metal Catalyst

1,2,4-Triazole
(Ring Opening)

Fungal Cell

Lanosterol

Lanosterol 14α-demethylase
(Cytochrome P450 enzyme) Ergosterol Fungal Cell Membrane

(Disrupted)
Normal Biosynthesis

Hexaconazole Inhibition
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Sample Preparation

GC Analysis

Sample Homogenization

Solvent Extraction

SPE Clean-up

Evaporation & Reconstitution

GC Injection

Chromatographic Separation

Detection (NPD/ECD/MS)

Data Analysis & Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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